Cas no 1315359-33-1 (6-(Difluoromethoxy)-1H-indazole)

• Product Name: 6-(Difluoromethoxy)-1H-indazole
• CAS No: 1315359-33-1
• MF: C₈H₆F₂N₂O
• MW: 184.142848491669
• MDL: MFCD22552662
• CID: 4820848
• PubChem ID: 90830445
• Update Time: 2025-10-29

6-(Difluoromethoxy)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethoxy)-1H-indazole

• MDL： MFCD22552662
• Inchi： 1S/C8H6F2N2O/c9-8(10)13-6-2-1-5-4-11-12-7(5)3-6/h1-4,8H,(H,11,12)
• InChI Key： PVYHGIUXZPBCKB-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2C=NNC=2C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• XLogP3: 3.2
• Topological Polar Surface Area: 37.9

Additional information on 6-(Difluoromethoxy)-1H-indazole

Professional Introduction to Compound with CAS No. 1315359-33-1 and Product Name: 6-(Difluoromethoxy)-1H-indazole

Compound with the CAS number 1315359-33-1 and the product name 6-(Difluoromethoxy)-1H-indazole represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a difluoromethoxy group in its structure imparts distinct chemical properties that make it a valuable candidate for further exploration.

The 6-(Difluoromethoxy)-1H-indazole moiety is a key structural feature that contributes to the compound's reactivity and biological activity. The difluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a popular choice in the design of novel therapeutic agents. This feature has been extensively studied in recent years, leading to the development of several promising drug candidates.

Recent research has highlighted the importance of 6-(Difluoromethoxy)-1H-indazole in the development of small-molecule inhibitors targeting various biological pathways. Studies have demonstrated its efficacy in inhibiting enzymes and receptors involved in cancer, inflammation, and infectious diseases. The compound's ability to interact with specific binding sites on target proteins has been attributed to its well-tuned pharmacophore, which includes the difluoromethoxy group.

In the realm of oncology, 6-(Difluoromethoxy)-1H-indazole has shown remarkable potential as an anti-cancer agent. Preclinical studies have revealed that it can effectively inhibit the growth of tumor cells by disrupting critical signaling pathways. The compound's mechanism of action involves interference with key enzymes such as kinases and transcription factors, which are essential for cancer cell proliferation. These findings have opened new avenues for the development of next-generation cancer therapeutics.

Beyond oncology, 6-(Difluoromethoxy)-1H-indazole has been explored for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and cardiovascular conditions. By modulating inflammatory pathways, this compound has demonstrated the ability to reduce inflammation and alleviate associated symptoms. The presence of the difluoromethoxy group plays a crucial role in this process by enhancing the compound's bioavailability and target specificity.

The synthesis of 6-(Difluoromethoxy)-1H-indazole involves a series of well-orchestrated chemical reactions that highlight the ingenuity of modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the indazole core efficiently. The introduction of the difluoromethoxy group has been achieved through selective fluorination and methylation processes, ensuring high yield and purity.

The pharmacokinetic profile of 6-(Difluoromethoxy)-1H-indazole is another area of interest that has been extensively investigated. Studies have shown that this compound exhibits favorable pharmacokinetic properties, including good solubility, stability, and bioavailability. These characteristics are critical for ensuring effective drug delivery and therapeutic outcomes. The difluoromethoxy group contributes to these properties by enhancing molecular interactions with biological matrices.

From a regulatory perspective, the development of 6-(Difluoromethoxy)-1H-indazole as a drug candidate must adhere to stringent guidelines set forth by global regulatory agencies such as the FDA and EMA. Preclinical safety studies have been conducted to assess its toxicity profile and potential side effects. These studies have provided valuable insights into its safety margins and dosage requirements, paving the way for clinical trials.

The future prospects of 6-(Difluoromethoxy)-1H-indazole are promising, with ongoing research aimed at optimizing its therapeutic potential. Innovations in drug design and delivery systems are expected to further enhance its efficacy and reduce adverse effects. Collaborative efforts between academia and industry are essential for translating these findings into clinical applications that benefit patients worldwide.

In conclusion, compound with CAS no. 1315359-33-1 and product name 6-(Difluoromethoxy)-1H-indazole stands as a testament to the advancements in pharmaceutical chemistry. Its unique structural features, particularly the difluoromethoxy group, have positioned it as a versatile tool for drug development across multiple therapeutic areas. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to make significant contributions to modern medicine.